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Compound of Interest

Compound Name: (Z)-Metominostrobin

Cat. No.: B154188 Get Quote

Welcome to the technical support center for (Z)-Metominostrobin. This resource is designed

for researchers, scientists, and drug development professionals to provide troubleshooting

guidance and frequently asked questions (FAQs) to enhance the efficacy of (Z)-
Metominostrobin in your greenhouse experiments.

Frequently Asked Questions (FAQs)
Q1: What is (Z)-Metominostrobin and how does it differ from the (E)-isomer?

A1: Metominostrobin is a strobilurin fungicide that exists as two geometric isomers: (Z) and (E).

The (E)-isomer is generally considered the more biologically active form, responsible for the

fungicidal effect. The (Z)-isomer is often a less active photoproduct that can form when the

fungicide is exposed to light, particularly UV radiation, on plant surfaces. Understanding the

potential for this isomerization is critical for interpreting efficacy data.

Q2: What is the primary mode of action for Metominostrobin?

A2: Metominostrobin is a Quinone outside Inhibitor (QoI) fungicide. It targets the cytochrome

bc1 complex (Complex III) in the mitochondrial respiratory chain of fungi. By binding to the Qo

site of this complex, it blocks electron transfer, which inhibits ATP synthesis and ultimately

leads to fungal cell death.
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Q3: What are the ideal environmental conditions for maximizing Metominostrobin efficacy in a

greenhouse?

A3: Maintaining optimal environmental conditions is crucial. High humidity can prolong the

contact of the spray on the plant surface, potentially increasing uptake but also favoring many

fungal diseases. High temperatures (above 80°F or 27°C) and intense light can increase the

rate of photoisomerization from the active (E)-isomer to the less active (Z)-isomer. Therefore, it

is recommended to apply Metominostrobin during cooler parts of the day and under lower light

intensity, if possible, while ensuring adequate drying time.

Q4: How can I prevent or delay the development of fungicide resistance to Metominostrobin?

A4: Fungicide resistance is a significant concern with strobilurins due to their single-site mode

of action. To manage resistance, it is critical to:

Rotate fungicides: Alternate applications of Metominostrobin (a Group 11 fungicide) with

fungicides from different FRAC (Fungicide Resistance Action Committee) groups that have

different modes of action.

Tank-mixing: In some cases, tank-mixing Metominostrobin with a multi-site fungicide can be

an effective resistance management strategy.

Follow label rates: Using fungicides at the recommended rates is crucial. Using lower rates

can contribute to the selection of resistant fungal strains.

Integrated Pest Management (IPM): Incorporate non-chemical control methods such as

resistant cultivars, sanitation, and environmental management to reduce overall disease

pressure.
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Issue Potential Cause(s)
Troubleshooting Steps &

Recommendations

Poor Disease Control

1. Fungicide Resistance: The

target pathogen population

may have developed

resistance to strobilurin

fungicides. 2. Isomerization:

The active (E)-isomer may

have converted to the less

active (Z)-isomer on the leaf

surface due to light exposure.

3. Improper Application: Poor

coverage of plant surfaces,

incorrect application rate, or

improper timing. 4.

Environmental Factors: High

disease pressure favored by

greenhouse conditions (e.g.,

high humidity, temperature).

1. Test for Resistance: If

possible, have the pathogen

population tested for

resistance to QoI fungicides.

Discontinue use of Group 11

fungicides if resistance is

confirmed and switch to a

different FRAC group. 2.

Application Timing: Apply in

the cooler parts of the day or

under reduced light to

minimize photoisomerization.

3. Optimize Application:

Ensure thorough coverage of

all plant surfaces. Calibrate

spray equipment and use the

recommended application rate.

Consider the use of an

appropriate adjuvant to

improve spreading and

penetration (see Table 1).

Apply preventatively before

disease is established. 4.

Environmental Control: Adjust

greenhouse humidity and

temperature to be less

favorable for the specific

pathogen. Improve air

circulation.

Phytotoxicity Symptoms (e.g.,

leaf burn, chlorosis, stunting)

1. High Application Rate:

Exceeding the recommended

fungicide concentration. 2. Use

of Incompatible Adjuvants:

Some adjuvants, especially

1. Verify Rate: Double-check

calculations and sprayer

calibration to ensure the

correct rate is being applied. 2.

Adjuvant Selection: Use
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certain oils, can increase the

risk of phytotoxicity with

strobilurin fungicides. 3.

Environmental Stress:

Applying to plants that are

already stressed from factors

like drought, high

temperatures, or nutrient

deficiencies. 4. Sensitive Plant

Species/Varieties: Some plant

species or varieties are more

sensitive to strobilurin

fungicides.

adjuvants that are

recommended for use with

strobilurin fungicides. Non-

ionic surfactants are often a

safer choice than crop oil

concentrates. Always perform

a small-scale test on a few

plants before treating the

entire crop. 3. Assess Plant

Health: Avoid spraying plants

that are under stress. Ensure

adequate irrigation and

nutrition. 4. Test on a Small

Scale: When using

Metominostrobin on a new

plant species or variety, always

test on a small number of

plants and observe for 7-10

days for any signs of

phytotoxicity before

widespread application.

Quantitative Data from Efficacy Studies
Table 1: Effect of Adjuvants on Strobilurin Fungicide Efficacy
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Fungicide
Adjuvant
Type

Target
Disease

Crop
Efficacy
Improveme
nt (%)

Reference

Azoxystrobin
Non-ionic

Surfactant

Powdery

Mildew
Cucumber

15-25%

increase in

disease

control

compared to

fungicide

alone.

Fictionalized

Data for

illustrative

purposes

Pyraclostrobi

n

Methylated

Seed Oil
Rust Wheat

Up to 30%

increase in

disease

control under

certain

conditions.

Fictionalized

Data for

illustrative

purposes

Metominostro

bin

Organosilicon

e Surfactant

Powdery

Mildew
Zucchini

10-20%

improved

coverage and

disease

reduction in

dense

canopies.

Fictionalized

Data for

illustrative

purposes

Note: The data in this table is illustrative and compiled from general findings on strobilurin

fungicides. Always consult the product label for specific adjuvant recommendations.

Experimental Protocols
Protocol 1: Greenhouse Efficacy Trial for Powdery Mildew on Cucumber

Plant Material: Grow cucumber plants (a susceptible variety) in pots in a greenhouse.

Maintain conditions suitable for cucumber growth (e.g., 24-28°C day, 18-22°C night, 14-hour

photoperiod).
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Inoculation: When plants have 3-4 true leaves, inoculate them with a conidial suspension of

Podosphaera xanthii (powdery mildew) at a concentration of 1 x 10^5 conidia/mL. Ensure

even distribution of the inoculum on the upper leaf surfaces.

Fungicide Application: 24 hours after inoculation, apply (Z)-Metominostrobin at the desired

concentrations. Include a positive control (a known effective fungicide), a negative control

(water spray), and a treatment with the (E)-isomer if available for comparison. Ensure

complete coverage of the foliage.

Environmental Conditions: Maintain greenhouse conditions that favor disease development

(e.g., high humidity, moderate temperatures).

Disease Assessment: 7, 14, and 21 days after treatment, assess the disease severity on the

leaves using a rating scale (e.g., 0 = no disease, 1 = 1-10% leaf area affected, 2 = 11-25%, 3

= 26-50%, 4 = >50%).

Data Analysis: Calculate the percent disease control for each treatment compared to the

negative control. Analyze the data using appropriate statistical methods (e.g., ANOVA).
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Click to download full resolution via product page

Caption: Mechanism of action of Metominostrobin at the Cytochrome bc1 complex.
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Caption: General workflow for a greenhouse fungicide efficacy trial.
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Caption: Troubleshooting logic for poor efficacy of (Z)-Metominostrobin.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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